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Introduction

Inarigivir (also known as SB 9200 or ORI-9020) is an investigational oral small molecule that
functions as a potent agonist of the retinoic acid-inducible gene | (RIG-I).[1][2] Activation of the
RIG-I pathway initiates an innate immune response, leading to the production of interferons
and other cytokines with antiviral activity.[3][4] In the context of Hepatitis B Virus (HBV)
infection, Inarigivir exhibits a dual mechanism of action: it directly interferes with HBV
replication by inhibiting RNA packaging and reverse transcription, and it stimulates the host's
innate immune system to combat the virus.[1][3][5] Although its clinical development for HBV
was halted, preclinical data, particularly from mouse models, provide valuable insights into its
antiviral activity and mechanism of action.[6]

These application notes provide a comprehensive overview of the administration of Inarigivir
ammonium in mouse models of HBV, summarizing key quantitative data and detailing relevant
experimental protocols to guide researchers in this field.

Mechanism of Action: Inarigivir's Dual Antiviral
Strategy
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Inarigivir's primary mechanism involves the activation of the RIG-I signaling pathway. This
pathway is a key component of the innate immune system's defense against viral pathogens.
Upon activation by Inarigivir, RIG-I triggers a downstream signaling cascade, leading to the
production of type | and type Il interferons, which in turn induce the expression of numerous
interferon-stimulated genes (ISGs) that establish an antiviral state within the host cell.[3][4]
Additionally, Inarigivir has been shown to have a direct antiviral effect on HBV by disrupting the

encapsidation of pregenomic RNA (pgRNA).[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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